Cas no 55764-22-2 (S-(2,5-Dimethyl-3-furyl) thioacetate)

• Product Name: S-(2,5-Dimethyl-3-furyl) thioacetate
• CAS No: 55764-22-2
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 56841
• Update Time: 2026-05-14

S-(2,5-Dimethyl-3-furyl) thioacetate Chemical and Physical Properties

Names and Identifiers

• S-(2,5-Dimethyl-3-furyl) thioacetate
• S-(2,5-dimethylfuran-3-yl) ethanethioate
• Ethanethioic acid, S-(2,5-dimethyl-3-furanyl) ester
• S-(2,5-Dimethyl-3-furyl) ethanethioate
• 3-(Acetylthio)-2,5-dimethylfuran

• Inchi： 1S/C8H10O2S/c1-5-4-8(6(2)10-5)11-7(3)9/h4H,1-3H3
• InChI Key： LULNJORVPBVGRB-UHFFFAOYSA-N
• SMILES： C(SC1C=C(C)OC=1C)(=O)C

Computed Properties

• Exact Mass: 170.0402
• Monoisotopic Mass: 170.04015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Experimental Properties

• Density: 1.14
• Boiling Point: 228.7°Cat760mmHg
• Flash Point: 92.1°C
• Refractive Index: 1.53
• PSA: 30.21
• FEMA: 4034

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers